Cas no 1699234-53-1 (3-methoxycyclohexane-1-thiol)

• Product Name: 3-methoxycyclohexane-1-thiol
• CAS No: 1699234-53-1
• MF: C₇H₁₄OS
• MW: 146.250461101532
• MDL: MFCD30162212
• CID: 5244811
• PubChem ID: 106873224
• Update Time: 2026-03-08

3-methoxycyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanethiol, 3-methoxy-
• 3-methoxycyclohexane-1-thiol

• MDL： MFCD30162212
• Inchi： 1S/C7H14OS/c1-8-6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3
• InChI Key： UJKBIIRQVNFDGG-UHFFFAOYSA-N
• SMILES： C1(S)CCCC(OC)C1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-methoxycyclohexane-1-thiol

Introduction to 3-Methoxycyclohexane-1-thiol (CAS No. 1699234-53-1)

3-Methoxycyclohexane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1699234-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of thiol derivatives, characterized by the presence of a sulfur-hydrogen bond (-SH) attached to a cyclohexane ring, which is further substituted with a methoxy group (-OCH₃). The unique structural features of 3-methoxycyclohexane-1-thiol make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The 3-methoxycyclohexane-1-thiol molecule exhibits a cyclohexane core with an electron-withdrawing thiol group at the 1-position and an electron-donating methoxy group at the 3-position. This arrangement imparts distinct chemical reactivity, making it a valuable building block for constructing more complex molecular architectures. The thiol group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, disulfide bond formation, and metal coordination, which are pivotal in drug design and synthesis.

In recent years, 3-methoxycyclohexane-1-thiol has been explored as a key intermediate in the synthesis of pharmacologically relevant compounds. Its structural motif is frequently incorporated into drug candidates targeting various therapeutic areas, such as anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group enhances lipophilicity while the thiol moiety provides opportunities for further functionalization, making this compound an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 3-methoxycyclohexane-1-thiol is its role in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize analogs of known bioactive molecules, aiming to improve pharmacokinetic properties while maintaining or enhancing biological activity. The cyclohexane ring provides steric hindrance that can modulate binding affinity to biological targets, whereas the thiol group allows for post-synthetic modifications that can fine-tune drug efficacy and selectivity.

The synthesis of 3-methoxycyclohexane-1-thiol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a synthetic intermediate and underscore its accessibility for industrial-scale production.

From a material science perspective, 3-methoxycyclohexane-1-thiol has demonstrated potential applications in polymer chemistry and surface modification. Its ability to form stable disulfide bonds makes it useful in designing redox-sensitive polymers or coatings that can respond to environmental stimuli. Such materials are of interest in fields ranging from biomedicine to smart materials engineering.

The pharmacological relevance of 3-methoxycyclohexane-1-thiol has been further explored through computational modeling and experimental studies. Computational approaches have been used to predict binding interactions between this compound and biological targets, providing insights into its potential mechanism of action. Experimental validation through biochemical assays has confirmed its ability to modulate key signaling pathways involved in diseases such as cancer and inflammation.

In conclusion, 3-methoxycyclohexane-1-thiol (CAS No. 1699234-53-1) represents a significant compound in modern chemical research with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in advanced chemical synthesis.